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Compound of Interest

Compound Name: Isopentane

Cat. No.: B150273 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Isopentane for Research

Applications

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of the solvents and reagents employed is paramount for experimental

success and safety. Isopentane (2-methylbutane), a branched-chain alkane, is a volatile and

highly flammable liquid utilized in various laboratory applications, most notably for the rapid

freezing of biological specimens for histological analysis. This guide provides a comprehensive

overview of the physical characteristics of isopentane relevant to its use in research, detailed

experimental protocols, and safety considerations.

Core Physical and Chemical Properties
Isopentane's utility in the laboratory is largely dictated by its thermodynamic and physical

properties. Its low boiling point and freezing point, coupled with its high vapor pressure, are key

to its application in cryofixation and as a volatile solvent.

Table 1: Key Physical Properties of Isopentane
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Property Value Units

Molecular Formula C₅H₁₂

Molar Mass 72.15 g/mol

Appearance Colorless liquid

Odor Gasoline-like

Density 0.620 g/cm³ at 20°C

Boiling Point 27.9 °C (82.2°F)

Melting/Freezing Point -159.9 °C (-255.8°F)

Vapor Pressure 76.992 kPa at 20°C

Flash Point -55 °C (-68°F)

Viscosity 0.214 cP at 20°C

Solubility in Water Insoluble

Refractive Index 1.354

Table 2: Thermodynamic Properties of Isopentane

Property Value Units

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-179.1 to -177.3 kJ/mol

Standard Molar Entropy

(S⦵₂₉₈)
260.41 J K⁻¹ mol⁻¹

Heat Capacity (C) 164.85 J K⁻¹ mol⁻¹

Critical Temperature 187.2 °C (369.0°F)

Critical Pressure 33.4 atm
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Experimental Protocols for Determining Physical
Characteristics
Accurate determination of the physical properties of volatile liquids like isopentane is crucial

for their safe handling and application. Standardized methods, such as those developed by

ASTM International, are widely used.

Determination of Boiling Point
The boiling point of a volatile liquid can be determined by several methods, including simple

distillation and the Thiele tube method.[1][2][3][4]

Methodology: Simple Distillation[1][4]

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a

condenser, a thermometer, and a collection flask.

Sample Preparation: Place a small volume of isopentane (at least 5 mL) and a few boiling

chips into the distilling flask.

Heating: Gently heat the flask.

Temperature Reading: The thermometer bulb should be positioned so that it is fully

immersed in the vapor phase. The temperature will rise and then stabilize as the liquid boils

and the vapor condenses.

Boiling Point Determination: The constant temperature observed during the distillation of the

bulk of the liquid is recorded as the boiling point. The barometric pressure should also be

recorded.

Determination of Vapor Pressure
The Reid Method (ASTM D323) is a standard test for determining the vapor pressure of

petroleum products, which is applicable to isopentane.[5][6][7][8]

Methodology: Reid Vapor Pressure (ASTM D323)[5][6][7][8]
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Apparatus: A vapor pressure apparatus consisting of a liquid chamber and a vapor chamber

is required.

Sample Handling: The liquid chamber is filled with the chilled isopentane sample.

Assembly: The liquid chamber is connected to the vapor chamber, which has been heated to

37.8°C (100°F).

Equilibration: The assembled apparatus is immersed in a water bath at 37.8°C (100°F) until

a constant pressure is observed on the gauge.

Measurement: The observed pressure is corrected to obtain the Reid Vapor Pressure.

Determination of Density
The density of a volatile liquid can be determined using the vapor density method, which

involves the ideal gas law.[9][10][11]

Methodology: Vapor Density Method[9][10]

Apparatus: A flask of known volume, a heating bath, and a balance are required.

Procedure: A small amount of isopentane is placed in the flask, which is then heated in a

boiling water bath to vaporize the liquid. The vapor displaces the air in the flask.

Condensation and Mass Measurement: The flask is cooled to condense the vapor, and the

mass of the condensed liquid is measured.

Calculation: The molar mass, and subsequently the density, can be calculated using the

ideal gas law (PV=nRT), where the volume is the volume of the flask, the temperature is that

of the boiling water bath, and the pressure is the atmospheric pressure.

Application in Research: Cryofixation of Tissues
Isopentane is widely used for the rapid freezing (snap-freezing) of tissue samples for

cryosectioning and subsequent histological or immunohistochemical analysis.[12][13][14][15]

[16] This technique helps to preserve the tissue architecture and antigenicity by minimizing the

formation of ice crystal artifacts.[14][15]
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Experimental Protocol: Tissue Freezing in
Isopentane[12][13][14][16]

Preparation:

Work in a fume hood due to the high flammability and volatility of isopentane.

Place a metal container in a larger insulated container (e.g., a Styrofoam box or Dewar

flask).

Fill the outer container with a cooling agent, such as dry ice pellets or liquid nitrogen.

Pour isopentane into the metal container until it is about half full.

Cooling the Isopentane:

If using dry ice, add pellets to the isopentane until the temperature reaches approximately

-70°C, monitored with a low-temperature thermometer.

If using liquid nitrogen, carefully lower the metal container with isopentane into the liquid

nitrogen. The isopentane will become opaque as it nears its freezing point. Remove it

from the liquid nitrogen before it solidifies.

Tissue Embedding:

Place a small amount of Optimal Cutting Temperature (OCT) compound in a cryomold.

Orient the tissue sample in the OCT.

Add more OCT to completely cover the tissue.

Freezing:

Using forceps, submerge the cryomold containing the tissue and OCT into the chilled

isopentane.

Hold the mold in the isopentane until the OCT becomes completely opaque and frozen.

This typically takes 20-50 seconds depending on the size of the tissue block.
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Storage:

Once frozen, remove the block from the isopentane and place it on dry ice.

For long-term storage, wrap the frozen block in foil or place it in a labeled cryotube and

store it at -80°C.

Preparation Cooling

Embedding

Freezing Storage
Place Isopentane in

Metal Container

Place Metal Container
in Cooling Bath

(Dry Ice / Liquid Nitrogen)

Cool Isopentane to
-70°C to -160°C

Submerge Cryomold
in Chilled Isopentane

Place Tissue in
Cryomold with OCT

Frozen Tissue Block Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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